Cas no 90179-01-4 (Benzonitrile, 4-[4-[(4-bromo-2-formylphenoxy)methyl]phenoxy]-)

• Product Name: Benzonitrile, 4-[4-[(4-bromo-2-formylphenoxy)methyl]phenoxy]-
• CAS No: 90179-01-4
• MF: C₂₁H₁₄BrNO₃
• MW: 408.24476480484
• CID: 792401
• PubChem ID: 13238587
• Update Time: 2025-04-19

Benzonitrile, 4-[4-[(4-bromo-2-formylphenoxy)methyl]phenoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[4-[(4-bromo-2-formylphenoxy)methyl]phenoxy]-
• 4-[4-[(4-bromo-2-formylphenoxy)methyl]phenoxy]benzonitrile
• 90179-01-4
• 4-{4-[(4-Bromo-2-formylphenoxy)methyl]phenoxy}benzonitrile
• DTXSID20531109

• Inchi： 1S/C21H14BrNO3/c22-18-5-10-21(17(11-18)13-24)25-14-16-3-8-20(9-4-16)26-19-6-1-15(12-23)2-7-19/h1-11,13H,14H2
• InChI Key： YJQYGYHJRHFWIH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=O)C=1)OCC1C=CC(=CC=1)OC1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 407.01571g/mol
• Monoisotopic Mass: 407.01571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 59.3Ų